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Compound of Interest

Compound Name: Rivastigmine metabolite-d6

Cat. No.: B563595 Get Quote

An In-Depth Technical Guide to the Properties of Rivastigmine's Decarbamylated Metabolite:

NAP226-90 and its Deuterated Analog NAP226-90-d6

Introduction
Rivastigmine is a reversible cholinesterase inhibitor used for the symptomatic treatment of mild

to moderate dementia associated with Alzheimer's and Parkinson's diseases.[1][2] Its

therapeutic effect is predicated on increasing acetylcholine levels in the brain by inhibiting both

acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).[1][3] The metabolism of

rivastigmine is rapid and occurs primarily through cholinesterase-mediated hydrolysis, yielding

its principal, decarbamylated metabolite, NAP226-90 (also known as ZNS 114-666).[1][2][4]

This metabolite itself is pharmacologically active, contributing to the overall therapeutic effect.

[4]

This technical guide provides a comprehensive overview of the properties of NAP226-90 and

its stable isotope-labeled analog, NAP226-90-d6. The deuterated form, NAP226-90-d6, serves

as an essential internal standard for the accurate quantification of NAP226-90 in biological

matrices during pharmacokinetic and metabolic studies.[5] This document is intended for

researchers, scientists, and drug development professionals, offering detailed data,

experimental protocols, and workflow visualizations.
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NAP226-90 is a phenolic compound resulting from the hydrolysis of the carbamate moiety of

rivastigmine.[6][7] Its deuterated analog, NAP226-90-d6, is structurally identical except for the

substitution of six hydrogen atoms with deuterium, which imparts a higher molecular weight,

making it distinguishable by mass spectrometry without altering its chemical behavior.[5]

Property NAP226-90 NAP226-90-d6

Formal Name
3-[(1S)-1-

(dimethylamino)ethyl]-phenol

(S)-3-(1-

(Dimethylamino)ethyl)phenol-

d6

CAS Number 139306-10-8[6][8][9] 1217706-31-4[10]

Molecular Formula C₁₀H₁₅NO[6] C₁₀H₉D₆NO[5]

Molecular Weight 165.2 g/mol [6] 171.27 g/mol [5]

Purity ≥98%
Not specified (typically high for

use as standard)

Formulation A crystalline solid[6] Not specified

Solubility
DMF: 30 mg/ml; DMSO: 30

mg/ml; Ethanol: 30 mg/ml[6]

Soluble in DMSO, PEG300,

Tween-80, Saline, Corn Oil[11]

Storage -20°C[6]
-80°C (up to 6 months); -20°C

(up to 1 month)[11]

Stability ≥ 4 years[6] See storage conditions

Metabolic Pathway and Pharmacokinetics
Rivastigmine's metabolism is unique among cholinesterase inhibitors as it is primarily

metabolized by its target enzymes, AChE and BuChE, and does not significantly involve the

hepatic cytochrome P450 (CYP) isoenzyme system.[3][12][13] This minimizes the potential for

drug-drug interactions.[13] The primary metabolic pathway is the hydrolysis of the carbamate

bond to form NAP226-90.[1][13] This metabolite is subsequently conjugated, primarily via

sulfation, and eliminated through renal excretion.[13][14] Over 97% of the administered dose is

recovered in the urine as metabolites, with no parent drug detected.[13][14]
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Figure 1: Metabolic pathway of Rivastigmine to NAP226-90 and its subsequent elimination.
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The pharmacokinetic profile of NAP226-90 has been characterized in patients with Alzheimer's

disease. The metabolite has a clearance of approximately 100 L/h and a volume of distribution

of 256 L.[4] In cerebrospinal fluid (CSF), NAP226-90 levels correlate well with

acetylcholinesterase inhibition, with a concentration of about 5.4 µg/L required for half-maximal

inhibition.[4]

Pharmacokinetic
Parameter

Value (for NAP226-
90)

Species Reference

Clearance (CL/F) ~100 L/h Human [4]

Volume of Distribution

(Vd/F)
256 L Human [4]

CSF Equilibration

Half-life
~0.5 hours Human [4]

IC₅₀ (AChE Inhibition) ~5.4 µg/L (in CSF) Human [4]

Analytical Methodology for Quantification
The simultaneous quantification of rivastigmine and its metabolite NAP226-90 in biological

samples like plasma and brain homogenates is crucial for pharmacokinetic and

pharmacodynamic studies. The standard method is High-Performance Liquid Chromatography

coupled with tandem mass spectrometry (HPLC-MS/MS), which offers high sensitivity and

selectivity.[15][16][17][18] In these assays, NAP226-90-d6 is the ideal internal standard for the

quantification of NAP226-90.

Experimental Protocol: Sample Preparation and
Analysis
The following protocol is a synthesis of methodologies described in the literature for the

analysis of NAP226-90 in rat plasma and brain tissue.[15][16][19]

1. Sample Preparation (Liquid-Liquid Extraction)[15][19]

To a 200 µL aliquot of rat plasma or brain homogenate, add the internal standard solution

(NAP226-90-d6).
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Add 1 mL of ethyl acetate as the extraction solvent.

Vortex the mixture for 1 minute.

Centrifuge at 4000 rpm for 10 minutes to separate the layers.

Transfer the upper organic layer (ethyl acetate) to a clean tube.

Evaporate the solvent to dryness under a stream of nitrogen gas at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase (e.g., acetonitrile/water).

Vortex briefly and inject a portion (e.g., 25 µL) into the HPLC-MS/MS system.

2. Chromatographic and Mass Spectrometric Conditions

The separation is typically achieved on a C18 reversed-phase column.[15][18][19] The

specific parameters can vary, but a summary of typical conditions is provided in the table

below.
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Parameter Typical Conditions

HPLC System Agilent 1100 series or equivalent

Column C18 column (e.g., Gemini 150 x 2.0 mm)[18]

Mobile Phase

Isocratic or gradient elution with Acetonitrile and

10 mM Ammonium Hydroxide or similar

buffer[15][18]

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 10 - 25 µL[18]

Mass Spectrometer
Triple quadrupole mass spectrometer (e.g.,

Sciex API 3000)

Ionization Mode
Electrospray Ionization (ESI), Positive Mode[15]

[19]

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transition (Rivastigmine) m/z 251.2 → 206.1[15]

MRM Transition (NAP226-90) m/z 166.1 → 121.0 (protonated molecule)

Note: Specific m/z transitions for NAP226-90 can vary based on the instrument and adduct ion

formed. The values presented are representative.
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Figure 2: General experimental workflow for the quantification of NAP226-90.
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Method Validation
Analytical methods for quantifying NAP226-90 are validated to ensure reliability. Key validation

parameters include:

Linearity: The method demonstrates linearity over a concentration range, for example, from

0.5 to 50 ng/mL for NAP226-90 in plasma.[16]

Accuracy and Precision: Intra- and inter-day precision and accuracy are typically required to

be within 15%.[15][19]

Limit of Quantification (LOQ): The lowest concentration that can be reliably quantified. For

NAP226-90, LOQs have been reported at 0.5 ng/mL in plasma and 5 pmol/g in brain tissue.

[15][16][19]

Extraction Recovery: The efficiency of the extraction process is evaluated. For NAP226-90,

recovery rates are generally high, often exceeding 90%.[19][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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